Cas no 2228633-43-8 (tert-butyl 3-(4-amino-2-methylbutan-2-yl)morpholine-4-carboxylate)

• Product Name: tert-butyl 3-(4-amino-2-methylbutan-2-yl)morpholine-4-carboxylate
• CAS No: 2228633-43-8
• MF: C₁₄H₂₈N₂O₃
• MW: 272.383724212646
• CID: 6242862
• PubChem ID: 165827874
• Update Time: 2025-10-30

tert-butyl 3-(4-amino-2-methylbutan-2-yl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(4-amino-2-methylbutan-2-yl)morpholine-4-carboxylate
• 2228633-43-8
• EN300-1900940

• Inchi： 1S/C14H28N2O3/c1-13(2,3)19-12(17)16-8-9-18-10-11(16)14(4,5)6-7-15/h11H,6-10,15H2,1-5H3
• InChI Key： LNCHPEHQMBVTQO-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C1)C(C)(C)CCN

Computed Properties

• Exact Mass: 272.20999276g/mol
• Monoisotopic Mass: 272.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.8Ų

Additional information on tert-butyl 3-(4-amino-2-methylbutan-2-yl)morpholine-4-carboxylate

Introduction to Tert-butyl 3-(4-amino-2-methylbutan-2-yl)morpholine-4-carboxylate (CAS No. 2228633-43-8)

Tert-butyl 3-(4-amino-2-methylbutan-2-yl)morpholine-4-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2228633-43-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of morpholine derivatives, which are known for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a tert-butyl group, a 4-amino-2-methylbutan-2-yl side chain, and a morpholine ring, contribute to its unique chemical properties and potential applications.

The tert-butyl group enhances the lipophilicity of the molecule, making it more soluble in organic solvents and facilitating its absorption in biological systems. This characteristic is particularly valuable in drug design, where optimizing solubility is crucial for achieving effective pharmacokinetics. Additionally, the 4-amino-2-methylbutan-2-yl moiety introduces a flexible alkyl chain that can interact with biological targets in multiple ways, potentially improving binding affinity and selectivity. The morpholine ring, a common pharmacophore in medicinal chemistry, is known for its ability to stabilize positively charged species and participate in hydrogen bonding interactions, further enhancing the compound's bioactivity.

In recent years, there has been growing interest in morpholine derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential roles in treating various diseases, including neurological disorders, infectious diseases, and inflammatory conditions. For instance, studies have demonstrated that certain morpholine derivatives exhibit inhibitory effects on enzymes such as carbonic anhydrase, which is relevant in the treatment of glaucoma and altitude sickness. Moreover, morpholine-based scaffolds have shown promise as antiviral agents, particularly against RNA viruses.

The specific structure of Tert-butyl 3-(4-amino-2-methylbutan-2-yl)morpholine-4-carboxylate positions it as a promising candidate for further investigation in drug discovery. The combination of the tert-butyl group, the 4-amino-2-methylbutan-2-yl side chain, and the morpholine ring creates a molecular framework that could interact with biological targets in a synergistic manner. This compound may serve as a key intermediate in synthesizing more complex molecules with enhanced therapeutic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with potential biological targets. These studies suggest that Tert-butyl 3-(4-amino-2-methylbutan-2-yl)morpholine-4-carboxylate could exhibit inhibitory activity against enzymes involved in metabolic pathways relevant to inflammation and cancer. Additionally, its structural features make it a viable candidate for developing novel antimicrobial agents, addressing the growing challenge of antibiotic resistance.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the tert-butyl group necessitates precise control over reaction conditions to avoid side products. Similarly, the installation of the 4-amino-2-methylbutan-2-yl side chain requires strategic functional group transformations to achieve the desired connectivity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and enzymatic catalysis, may be employed to enhance efficiency and selectivity.

In conclusion, Tert-butyl 3-(4-amino-2-methylbutan-2-yl)morpholine-4-carboxylate (CAS No. 2228633-43-8) is a structurally complex and versatile compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery programs aimed at treating various diseases. As research continues to uncover new biological activities and synthetic strategies for morpholine derivatives, compounds like this one are likely to play an increasingly important role in developing next-generation therapeutics.